Cas no 1361508-57-7 (2-Fluoro-3-nitro-5-(2,3,6-trichlorophenyl)pyridine)

• Product Name: 2-Fluoro-3-nitro-5-(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361508-57-7
• MF: C₁₁H₄Cl₃FN₂O₂
• MW: 321.519062995911
• CID: 4966360
• Update Time: 2025-10-30

2-Fluoro-3-nitro-5-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-nitro-5-(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl3FN2O2/c12-6-1-2-7(13)10(14)9(6)5-3-8(17(18)19)11(15)16-4-5/h1-4H
• InChI Key： SJYSGIKGWSTKPH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=NC(=C(C=1)[N+](=O)[O-])F)Cl)Cl

Computed Properties

• Exact Mass: 319.932239 g/mol
• Monoisotopic Mass: 319.932239 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 321.5
• XLogP3: 4.6
• Topological Polar Surface Area: 58.7

Additional information on 2-Fluoro-3-nitro-5-(2,3,6-trichlorophenyl)pyridine

Introduction to 2-Fluoro-3-nitro-5-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361508-57-7)

The compound 2-Fluoro-3-nitro-5-(2,3,6-trichlorophenyl)pyridine, identified by the CAS registry number 1361508-57-7, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry.

The structure of 2-fluoro-3-nitro-5-(2,3,6-trichlorophenyl)pyridine consists of a pyridine ring substituted with a fluorine atom at position 2, a nitro group at position 3, and a trichlorophenyl group at position 5. The presence of these substituents imparts distinct electronic and steric effects on the molecule, making it a valuable substrate for further functionalization in drug discovery and materials science.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel pharmaceutical agents. For instance, researchers have explored the use of 2-fluoro-3-nitro-substituted pyridines as potential inhibitors of key enzymes involved in metabolic disorders. The introduction of electron-withdrawing groups like nitro and fluoro enhances the molecule's ability to interact with biological targets, making it a promising candidate for drug design.

In addition to its pharmaceutical applications, 2-fluoro-3-nitro-5-(2,3,6-trichlorophenyl)pyridine has shown potential in the field of agrochemicals. Its trichlorophenyl moiety contributes to enhanced stability and bioactivity, which are critical properties for pesticides and herbicides. Recent advancements in green chemistry have also led to the exploration of this compound as an eco-friendly alternative to traditional agricultural chemicals.

The synthesis of this compound involves a multi-step process that combines nucleophilic aromatic substitution and electrophilic substitution techniques. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of this compound in recent years. Researchers have also investigated the stereochemical outcomes of its synthesis to optimize its properties for specific applications.

From an environmental standpoint, understanding the fate and transport of CAS No. 1361508-57-7 in various ecosystems is crucial for its safe application. Studies have shown that its trichlorophenyl group influences its bioaccumulation potential and degradation pathways under different environmental conditions.

In conclusion, 2-fluoro-3-nitro-5-(2,3,6-trichlorophenyl)pyridine represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure and functional groups make it an attractive target for ongoing research in drug discovery, agrochemicals, and materials science.